Cas no 20507-56-6 ((1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid)

(1R,2R,4R)-Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid is a chiral bicyclic compound featuring a rigid [2.2.2] framework with a carboxylic acid functional group at the 2-position. Its stereospecific (1R,2R,4R) configuration makes it valuable for asymmetric synthesis and chiral auxiliary applications. The strained bicyclic structure enhances reactivity in cycloaddition and ring-opening reactions, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in medicinal chemistry and materials science, where its constrained geometry can influence molecular recognition or polymer properties. High enantiomeric purity and predictable reactivity are key advantages for researchers requiring precise stereochemical control in complex synthetic pathways.

(1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid structure

20507-56-6 structure

Product Name:(1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid

CAS No:20507-56-6

MF:C₉H₁₂O₂

MW:152.190382957458

MDL:MFCD29762952

CID:3897235

PubChem ID:11252114

Update Time:2025-10-08

(1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid, (1R,2R,4R)-
- bycyclo[2.2.2]oct-5-ene-2-carboxylic acid
- (1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid
- 20507-56-6
- rac-(1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
- EN300-257398
- G15598
- endo-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
- Z2418536635
- AKOS034812751
- EN300-263218
- rac-(1R,2R,4R)-bicyclo(2.2.2)oct-5-ene-2-carboxylic acid
- MFCD29762952
- SCHEMBL22361971
- (1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
- 999-908-6
- MDL： MFCD29762952
- Inchi： 1S/C9H12O2/c10-9(11)8-5-6-1-3-7(8)4-2-6/h1,3,6-8H,2,4-5H2,(H,10,11)/t6-,7+,8-/m1/s1
- InChI Key： RZQRFJYKWMUYLB-GJMOJQLCSA-N
- SMILES： [C@@]12([H])CC[C@@]([H])(C=C1)C[C@H]2C(O)=O

Computed Properties

Exact Mass: 152.083729621Da
Monoisotopic Mass: 152.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 37.3Å²

(1R,2R,4R)-bicyclo2.2.2oct-5-ene-2-carboxylic acid Pricemore >>

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